Cas no 354581-17-2 (4-Methyl-1-(4-pyridinyl)-1-pentanone)
354581-17-2 structure
Product Name:4-Methyl-1-(4-pyridinyl)-1-pentanone
CAS No:354581-17-2
MF:C11H15NO
MW:177.242902994156
CID:920351
PubChem ID:11805286
Update Time:2025-04-19
4-Methyl-1-(4-pyridinyl)-1-pentanone Chemical and Physical Properties
Names and Identifiers
-
- 4-Methyl-1-(4-pyridinyl)-1-pentanone
- 4-methyl-1-pyridin-4-ylpentan-1-one
- 354581-17-2
- 4-Methyl-1-(pyridin-4-yl)pentan-1-one
- AKOS011915325
- DB-263171
- DTXSID10473064
-
- Inchi: 1S/C11H15NO/c1-9(2)3-4-11(13)10-5-7-12-8-6-10/h5-9H,3-4H2,1-2H3
- InChI Key: RDTRVZRTUPCVBM-UHFFFAOYSA-N
- SMILES: O=C(C1C=CN=CC=1)CCC(C)C
Computed Properties
- Exact Mass: 177.11545
- Monoisotopic Mass: 177.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 30Ų
Experimental Properties
- PSA: 29.96
4-Methyl-1-(4-pyridinyl)-1-pentanone Related Literature
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
354581-17-2 (4-Methyl-1-(4-pyridinyl)-1-pentanone) Related Products
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